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Compound of Interest

Compound Name:
Monoammonium L-glutamate

monohydrate

Cat. No.: B238523 Get Quote

Stability of Monoammonium L-glutamate
Monohydrate: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability of monoammonium L-
glutamate monohydrate under various environmental conditions. Due to a lack of extensive,

publicly available stability data specific to monoammonium L-glutamate monohydrate, this

guide leverages data from its close analogs, L-glutamic acid and monosodium L-glutamate

(MSG), to infer its stability profile. The primary degradation pathway for these molecules

involves the formation of pyroglutamic acid.

Physicochemical Properties
Monoammonium L-glutamate monohydrate is a white, practically odorless crystalline

powder. It is freely soluble in water and practically insoluble in ethanol or ether.[1]

Table 1: Physicochemical Properties of Monoammonium L-glutamate Monohydrate
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Property Value Reference

Molecular Formula C₅H₁₄N₂O₅ [1]

Molecular Weight 182.18 g/mol [1]

pH (5% solution) 6.0 - 7.0 [1]

Specific Rotation [α]D/20
+25.4° to +26.4° (10% solution

in 2N HCl)
[1]

Solubility Freely soluble in water [1]

Stability Profile
The stability of monoammonium L-glutamate monohydrate is influenced by temperature,

humidity, and pH. The primary degradation product is pyroglutamic acid, formed through an

intramolecular cyclization of the glutamate molecule.[2]

Effect of Temperature
Elevated temperatures accelerate the degradation of glutamate to pyroglutamic acid. While

specific quantitative data for the ammonium salt is unavailable, studies on L-glutamic acid show

that this conversion becomes significant at temperatures above 60°C.[2] The rate of

degradation is expected to follow Arrhenius kinetics, where the rate constant of the reaction

increases with temperature.

Table 2: Inferred Solid-State Stability of Monoammonium L-glutamate Monohydrate under

Different Temperature and Humidity Conditions (Based on ICH Guidelines and Analog Data)
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Condition (ICH
Guideline)

Temperature Relative Humidity
Inferred Stability
Outcome

Long-term 25°C ± 2°C 60% ± 5% RH

Expected to remain

stable with minimal

degradation.

Intermediate 30°C ± 2°C 65% ± 5% RH

Potential for slight

increase in

pyroglutamic acid over

extended periods.

Accelerated 40°C ± 2°C 75% ± 5% RH

Significant increase in

pyroglutamic acid

formation is likely.

Effect of Humidity
Monoammonium L-glutamate monohydrate is a crystalline solid containing a water molecule

of hydration. Its hygroscopicity, or ability to absorb moisture from the air, can impact its stability.

Increased moisture content can facilitate chemical degradation, particularly at elevated

temperatures. The hygroscopicity of a substance can be classified according to the European

Pharmacopoeia based on the percentage weight gain after 24 hours at 80% relative humidity

and 25°C.[3][4][5][6] While specific data for monoammonium L-glutamate monohydrate is

not available, amino acid salts can exhibit varying degrees of hygroscopicity.

Table 3: European Pharmacopoeia Classification of Hygroscopicity

Classification Weight Increase

Non-hygroscopic < 0.12%

Slightly hygroscopic ≥ 0.12% and < 2.0%

Hygroscopic ≥ 2.0% and < 15.0%

Very hygroscopic ≥ 15.0%
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Effect of pH
In solution, the stability of the glutamate molecule is pH-dependent. The conversion to

pyroglutamic acid is favored under both acidic (pH 2-4) and alkaline conditions, with maximum

stability observed in the neutral pH range.[2] Given that a 5% solution of monoammonium L-
glutamate monohydrate has a pH between 6.0 and 7.0, it is expected to be relatively stable in

its solid form under typical storage conditions.[1]

Degradation Pathway
The primary degradation pathway for L-glutamate is the intramolecular cyclization to form L-

pyroglutamic acid and water. This reaction is reversible, but the equilibrium generally favors the

formation of the cyclic product, especially with the removal of water at higher temperatures.
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Storage Conditions

Long-term
(25°C/60% RH)

Pull samples at specified time points
(e.g., 1, 3, 6, 9, 12, 18, 24 months)

Intermediate
(30°C/65% RH)

Accelerated
(40°C/75% RH)

Prepare samples of
monoammonium L-glutamate monohydrate

Time zero analysis:
- Assay (HPLC)
- Purity (HPLC)

- Water content (Karl Fischer)
- Appearance

Place samples in stability chambers

Analyze samples for:
- Assay

- Purity (identify and quantify degradants)
- Water content
- Appearance

Evaluate data and determine shelf-life
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Stress Conditions

Monoammonium L-glutamate
monohydrate sample

Acid Hydrolysis
(e.g., 0.1 N HCl, 60°C)

Base Hydrolysis
(e.g., 0.1 N NaOH, 60°C)

Oxidative
(e.g., 3% H₂O₂, RT)

Thermal
(e.g., 80°C)

Photolytic
(ICH Q1B guidelines)

Analyze stressed samples by HPLC-UV/MS
to identify and quantify degradants

Assess mass balance

Validate stability-indicating
nature of the analytical method

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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